
Application Notes and Protocols for Sanitizing
Animal Facilities with Amphyl

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Amphyl

Cat. No.: B1170723 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Amphyl is a brand of broad-spectrum disinfectants commonly used for sanitizing hard, non-

porous surfaces in various settings, including animal research facilities and veterinary clinics.

The efficacy of Amphyl disinfectants is primarily attributed to their phenolic active ingredients,

which include compounds such as o-phenylphenol, 4-tert-amylphenol, and o-benzyl-p-

chlorophenol. These compounds exert their antimicrobial effects through multiple mechanisms,

including the denaturation of proteins and the disruption of cell membranes, leading to the

inactivation of a wide range of bacteria, viruses, and fungi.

These application notes provide a comprehensive overview of the protocol for using Amphyl
and similar phenolic-based disinfectants for the sanitation of animal facilities. The information

presented herein is intended to guide researchers, scientists, and drug development

professionals in the effective and safe use of these disinfectants.

Data Presentation
The following tables summarize the known efficacy of Amphyl's active ingredients against

common animal pathogens. It is important to note that specific formulations of Amphyl may

have varying concentrations of these active ingredients, and efficacy can be influenced by

factors such as organic load, contact time, and temperature. The data presented here is a
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compilation from various studies on phenolic disinfectants and may not be specific to a single

Amphyl product.

Table 1: Bactericidal Efficacy of Phenolic Disinfectants

Target
Organism

Active
Ingredient

Concentration Contact Time Log Reduction

Pseudomonas

aeruginosa
o-phenylphenol

20% (in

fumigant)
15 hours >5.0

Salmonella

enterica
o-phenylphenol Not Specified Not Specified -

Bordetella

bronchiseptica
General Phenolic Not Specified Not Specified Susceptible

Table 2: Virucidal Efficacy of Phenolic Disinfectants

Target
Organism

Active
Ingredient

Concentration Contact Time Log Reduction

Feline Calicivirus Phenol Not Specified 1 minute
Effective

Inactivation

Canine

Parvovirus

Phenolic

Compounds
Not Specified Not Specified

Generally

Resistant

Table 3: Fungicidal Efficacy of Phenolic Disinfectants

Target
Organism

Active
Ingredient

Concentration Contact Time Log Reduction

Trichophyton

mentagrophytes
o-phenylphenol

20% (in

fumigant)
15 hours >4.0
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General Protocol for Surface Disinfection in Animal
Facilities
This protocol outlines the general steps for the effective use of Amphyl or similar phenolic

disinfectants for sanitizing surfaces in animal housing and procedure rooms.

1. Preparation of Disinfectant Solution:

Consult the manufacturer's product label for the recommended dilution rate for the specific

application (e.g., general disinfection, virucidal activity).

Prepare the diluted solution by adding the concentrated disinfectant to water as instructed.

Always add disinfectant to water, not the other way around, to minimize splashing of the

concentrate.

Prepare fresh solutions daily or as recommended by the manufacturer to ensure optimal

efficacy.

2. Pre-cleaning of Surfaces:

Remove all animals, bedding, and feed from the area to be disinfected.

Thoroughly clean all surfaces with a detergent and water to remove gross organic matter

such as feces, urine, and soil. Organic material can inactivate phenolic disinfectants and

reduce their efficacy.

Rinse the surfaces with clean water to remove any detergent residue.

3. Application of Disinfectant:

Apply the prepared Amphyl solution to all surfaces using a mop, cloth, sponge, or sprayer.

Ensure that all surfaces are thoroughly wetted with the disinfectant solution.

4. Contact Time:

Allow the disinfectant to remain on the surfaces for the manufacturer-specified contact time.

This is a critical step to ensure the inactivation of pathogens. Contact times can vary
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depending on the target organism and the product's formulation. A minimum of 10 minutes is

often recommended.

5. Rinsing and Drying:

After the required contact time, rinse surfaces that will come into direct contact with animals

or feed with potable water. For other surfaces, rinsing may not be necessary; consult the

product label.

Allow all surfaces to air dry completely before reintroducing animals.

Experimental Protocol: AOAC Use-Dilution Test
The Association of Official Analytical Chemists (AOAC) Use-Dilution Test is a standard method

to evaluate the efficacy of liquid disinfectants on hard surfaces.[1] A general outline of the

procedure is as follows:

1. Preparation of Materials:

Test Organisms: Standardized cultures of test organisms (e.g., Staphylococcus aureus,

Pseudomonas aeruginosa, Salmonella enterica) are prepared in a liquid growth medium.[1]

Carriers: Stainless steel cylinders (penicylinders) are used as carriers.[1]

Disinfectant: The disinfectant is prepared at the use-dilution recommended by the

manufacturer.

Neutralizer/Growth Medium: A liquid medium that neutralizes the disinfectant and supports

the growth of the test organism is prepared.

2. Inoculation of Carriers:

The sterile carriers are immersed in the bacterial culture and then drained.

The inoculated carriers are dried in an incubator, leaving a film of dried bacteria on the

surface.

3. Exposure to Disinfectant:
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Each dried, contaminated carrier is individually transferred to a tube containing the prepared

disinfectant solution.[1]

The carriers remain in the disinfectant for a specified contact time at a controlled

temperature.[1]

4. Neutralization and Incubation:

After the contact time, the carriers are transferred to tubes containing the neutralizer/growth

medium. This step stops the action of the disinfectant.

The tubes are incubated under conditions that promote bacterial growth.

5. Interpretation of Results:

After incubation, the tubes are visually inspected for turbidity (cloudiness), which indicates

bacterial growth.

The number of tubes showing growth is recorded. To pass the test for a given organism, the

disinfectant must show no growth in a specified number of the tested carriers.[1]

Experimental Protocol: Suspension Test
A suspension test is used to measure the efficacy of a disinfectant in inactivating

microorganisms in a liquid suspension.

1. Preparation of Materials:

Test Organism: A standardized suspension of the test organism with a known concentration

is prepared.

Disinfectant: The disinfectant is prepared at various concentrations.

Neutralizer: A solution that can inactivate the disinfectant is prepared.

Growth Medium: Agar plates for culturing the surviving microorganisms.

2. Test Procedure:
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A specific volume of the test organism suspension is added to a specific volume of the

prepared disinfectant solution.

The mixture is held for a predetermined contact time.

At the end of the contact time, an aliquot of the mixture is transferred to the neutralizer to

stop the disinfectant's activity.

The neutralized sample is then serially diluted and plated onto the growth medium.

3. Enumeration and Calculation:

The plates are incubated, and the number of colony-forming units (CFUs) is counted.

The log reduction in the number of viable microorganisms is calculated by comparing the

number of surviving organisms to the initial number in the test suspension.
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Caption: General mechanism of action of phenolic disinfectants.
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Sanitization Workflow

1. Pre-cleaning:
Remove organic matter

2. Preparation:
Dilute Amphyl solution

3. Application:
Thoroughly wet surfaces

4. Contact Time:
Adhere to recommended duration

5. Rinsing/Drying:
Ensure surfaces are dry

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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